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Compound of Interest

Compound Name: CPN-219

Cat. No.: B12372991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo dose-response relationship of

CPN-219, a selective Neuromedin U receptor 2 (NMUR2) agonist, with alternative compounds.

The data presented herein is intended to assist researchers in evaluating the therapeutic

potential of CPN-219 for applications such as appetite suppression and the management of

hyperprolactinemia.

Executive Summary
CPN-219, a hexapeptide agonist selective for NMUR2, has demonstrated significant in vivo

effects on both appetite and prolactin secretion in murine models. This guide compares the

dose-dependent effects of CPN-219 with other NMUR2 agonists, namely NY0116 and NY0128,

and established dopamine agonists used for prolactin inhibition, such as bromocriptine and

cabergoline. The comparative data highlights the distinct pharmacological profiles of these

compounds, offering insights for future research and development.

Data Presentation: Comparative Dose-Response
Data
The following tables summarize the quantitative in vivo dose-response data for CPN-219 and

its alternatives.

Table 1: Effect of NMUR2 Agonists on Food Intake in Mice
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Compound Dose
Route of
Administration

Change in
Food Intake

Time Point

CPN-219 200 nmol Intranasal
Decreased food

intake[1]
Up to 24 hours[1]

NY0116 3, 10, 30 mg/kg Not Specified

No significant

effect on

standard diet

consumption

24 hours

3, 10, 30 mg/kg Not Specified

Significantly

inhibited high-fat

diet intake

24 hours

NY0128 3, 10, 30 mg/kg Not Specified

Significantly

decreased high-

fat diet

consumption

Not Specified

Table 2: Effect of CPN-219 and Dopamine Agonists on Prolactin Levels in Rodents

Compound Dose Animal Model
Change in
Prolactin Levels

CPN-219 20 nmol Mice

Significantly

suppressed restraint

stress-induced

increase in plasma

prolactin[1]

Bromocriptine 0.2, 0.6 mg/rat/day Rats

Decreased serum

prolactin levels in

estrogen-treated rats

Cabergoline 0.6 mg/kg Rats

Significantly inhibited

serum prolactin levels

for 6 days after a

single dose
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Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Protocol 1: In Vivo Administration of CPN-219 in Mice
Animal Model: Male C57BL/6J mice are used.

Compound Preparation: CPN-219 is dissolved in a suitable vehicle (e.g., saline).

Administration: Mice are anesthetized, and CPN-219 solution is administered intranasally at

doses of 20 nmol or 200 nmol.[1]

Post-Administration Monitoring: Animals are monitored for behavioral changes, and

physiological parameters are measured at specified time points.

Protocol 2: Measurement of Food Intake in Mice
Acclimation: Mice are individually housed and acclimated to the experimental conditions.

Fasting: Animals are fasted for a predetermined period (e.g., 18 hours) with free access to

water.

Drug Administration: The test compound (e.g., CPN-219, NY0116, NY0128) is administered.

Food Presentation: A pre-weighed amount of standard or high-fat diet is provided.

Measurement: The amount of food consumed is measured at various time points (e.g., 1, 2,

4, 6, and 24 hours) by weighing the remaining food.

Protocol 3: Measurement of Plasma Prolactin Levels in
Mice

Blood Collection: Blood samples are collected from mice via an appropriate method (e.g.,

retro-orbital sinus or tail vein) at baseline and after treatment.

Plasma Separation: Plasma is separated by centrifugation.
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ELISA Assay: Plasma prolactin concentrations are quantified using a commercially available

Mouse Prolactin ELISA kit. The assay is performed according to the manufacturer's

instructions, which typically involves the following steps:

Addition of standards and samples to antibody-coated microplate wells.

Incubation with a biotin-conjugated antibody.

Addition of a streptavidin-HRP conjugate.

Addition of a substrate solution to develop color.

Measurement of absorbance at 450 nm.

Data Analysis: A standard curve is generated to determine the concentration of prolactin in

the samples.

Visualizations
The following diagrams illustrate key signaling pathways and experimental workflows.

CPN-219 Signaling Pathway

CPN-219 NMUR2
Binds to

Hypothalamic Neurons
Activates

Appetite Suppression

Prolactin Inhibition

Click to download full resolution via product page

Caption: CPN-219 signaling pathway leading to appetite suppression and prolactin inhibition.
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Caption: General experimental workflow for in vivo compound testing.
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Dopamine Agonist Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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